5-Amino-1,3-benzothiazole-6-carboxamide
Overview
Description
5-Amino-1,3-benzothiazole-6-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.
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Properties
CAS No. |
171179-73-0 |
|---|---|
Molecular Formula |
C8H7N3OS |
Molecular Weight |
193.23 g/mol |
IUPAC Name |
5-amino-1,3-benzothiazole-6-carboxamide |
InChI |
InChI=1S/C8H7N3OS/c9-5-2-6-7(13-3-11-6)1-4(5)8(10)12/h1-3H,9H2,(H2,10,12) |
InChI Key |
REYLWTJXMPVPJM-UHFFFAOYSA-N |
SMILES |
C1=C(C(=CC2=C1SC=N2)N)C(=O)N |
Canonical SMILES |
C1=C(C(=CC2=C1SC=N2)N)C(=O)N |
Synonyms |
6-Benzothiazolecarboxamide,5-amino-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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